(S)-2-methylpyrrolidine hydrobromide

• Molecular Formula: C5H12BrN
• Molecular Weight: 166.06 g/mol
• IUPAC Name: (2S)-2-methylpyrrolidine;hydrobromide
• InChI: InChI=1S/C5H11N.BrH/c1-5-3-2-4-6-5;/h5-6H,2-4H2,1H3;1H/t5-;/m0./s1
• InChI Key: SVNFYWQLDGHXHN-JEDNCBNOSA-N
• Isomeric SMILES: C[C@H]1CCCN1.Br
• Canonical SMILES: CC1CCCN1.Br

Description

(S)-2-Methylpyrrolidine hydrobromide is a chiral pyrrolidine derivative where a methyl group is attached to the second carbon of the pyrrolidine ring, and the compound exists as a hydrobromide salt. Its molecular formula is C₅H₁₁N·HBr, with a molecular weight of 178.07 g/mol. The (S)-enantiomer is synthesized from L-proline, a naturally occurring amino acid, through reduction and subsequent bromination steps .

The compound’s structure features a planar pyrrolidine ring system with a defined stereocenter at the C2 position, which is critical for its application in asymmetric catalysis. For example, it serves as a precursor or organocatalyst in enantioselective reactions such as the Michael addition, where its chiral environment directs the formation of stereochemically pure products .

Comparison with Similar Compounds

Galantamine Hydrobromide

Molecular Formula: C₁₇H₂₁NO₃·HBr Structure: A tricyclic alkaloid with a tertiary amine, a hydrobromide salt. Application: Approved drug (e.g., Razadyne®) for Alzheimer’s disease, acting as a reversible acetylcholinesterase (AChE) inhibitor to enhance cholinergic neurotransmission .

Property	(S)-2-Methylpyrrolidine Hydrobromide	Galantamine Hydrobromide
Core Structure	Pyrrolidine derivative	Amaryllidaceae alkaloid
Chirality	(S)-configuration at C2	Multiple stereocenters (4aR,8aS)
Primary Use	Organocatalyst in synthesis	Pharmaceutical (AChE inhibitor)
Key Functional Group	Methyl group at C2	Tertiary amine, hydroxyl groups

Key Differences :

• Structural Complexity : Galantamine’s tricyclic structure enables selective AChE inhibition, whereas the simpler pyrrolidine scaffold of (S)-2-methylpyrrolidine hydrobromide is tailored for catalytic flexibility .
• Pharmacological vs. Synthetic Roles : Galantamine targets neurological pathways, while the pyrrolidine derivative facilitates asymmetric synthesis.

2-Bromo-3-Methylpyridine

Molecular Formula : C₆H₆BrN
Structure : Pyridine derivative with bromine and methyl groups at positions 2 and 3, respectively.
Application : Intermediate in pharmaceutical and agrochemical synthesis .

Property	(S)-2-Methylpyrrolidine Hydrobromide	2-Bromo-3-Methylpyridine
Core Structure	Saturated pyrrolidine ring	Aromatic pyridine ring
Reactivity	Ionic organocatalyst	Halogenated electrophile
Chirality	Chiral (S-configuration)	Achiral

Key Differences :

• Ring Saturation : The saturated pyrrolidine ring in (S)-2-methylpyrrolidine hydrobromide supports ionic interactions in catalysis, while the aromatic pyridine system in 2-bromo-3-methylpyridine facilitates substitution reactions .

Proline Hydrobromide

Molecular Formula: C₅H₉NO₂·HBr Structure: Secondary amine with a carboxylic acid group, hydrobromide salt. Application: Organocatalyst in asymmetric aldol reactions.

Property	(S)-2-Methylpyrrolidine Hydrobromide	Proline Hydrobromide
Functional Groups	Methyl group, hydrobromide salt	Carboxylic acid, hydrobromide salt
Catalytic Mechanism	Ionic interactions, steric effects	Enamine/imine formation

Key Differences :

• Catalytic Scope : Proline derivatives excel in aldol reactions, while (S)-2-methylpyrrolidine hydrobromide is optimized for thioether-linked catalysis (e.g., Michael additions) due to its methyl substitution and ionic nature .

Structural Insights

• Crystal Structure : The pyrrolidine ring in (S)-2-methylpyrrolidine hydrobromide adopts a near-planar conformation, with the methyl group inducing steric effects that enhance enantioselectivity in catalysis .
• Comparison with Galantamine : While both compounds are hydrobromide salts, galantamine’s bulky tricyclic structure limits its utility in synthesis but enhances target specificity in pharmacology .